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Introduction

Hexatriacontane (n-C36) is a long-chain n-alkane that serves as a significant biomarker in the

field of petroleum geochemistry. Its presence, abundance, and distribution within crude oils and

source rocks provide valuable insights into the origin of the organic matter, the depositional

environment of the source rock, and the thermal maturity of the petroleum system. This

application note details the role of hexatriacontane in petroleum exploration and provides

protocols for its analysis.

Biomarkers, or "molecular fossils," are organic compounds in the geosphere that can be

unambiguously linked to specific biological precursors. Long-chain n-alkanes, such as

hexatriacontane, are primarily derived from the epicuticular waxes of terrestrial higher plants.

[1] Consequently, their detection in petroleum samples is a strong indicator of a contribution

from land-plant-derived organic matter to the source rock that generated the oil.

The utility of hexatriacontane as a biomarker stems from its relative resistance to

biodegradation and its predictable thermal degradation pathways. This allows geochemists to

trace the origins of petroleum and assess the thermal history of a basin, critical components in

evaluating exploration prospects.

Data Presentation: Hexatriacontane Concentrations
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The concentration of hexatriacontane and other long-chain n-alkanes can vary significantly

depending on the type of source rock, the depositional environment, and the thermal maturity

of the petroleum. The following tables summarize typical concentration ranges observed in

various geological materials.

Sample Type
Concentration of
Long-Chain n-
Alkanes (>C22)

Hexatriacontane (n-
C36) Specific Data

Source
Depositional
Environment

Crude Oil (Waxy) 22.8 to 38.0 mg/g oil

Often a significant

component of the

>C22 fraction

Terrestrial / Deltaic

Crude Oil (Non-waxy)
Lower abundance of

>C22 n-alkanes

Generally low to non-

detectable
Marine / Lacustrine

Source Rock

(Terrestrial)

High abundance, can

be twice the

concentration found in

associated crude oil

Prominent peak in the

n-alkane distribution

Terrestrial / Fluvio-

deltaic

Source Rock (Marine)
Low abundance of

long-chain n-alkanes

Typically very low to

absent

Marine Carbonate /

Shale

Coastal Sediments

405 to 220,626 µg/g

dry weight (total n-

alkanes)

Variable, depending

on terrestrial input

Mixed Marine and

Terrestrial

Tar Balls

664 to 145,285 µg/g

dry weight (total n-

alkanes)

Variable, reflects the

source oil
N/A

Geochemical Interpretation of Hexatriacontane
The presence and relative abundance of hexatriacontane and other long-chain n-alkanes are

used to infer several key characteristics of a petroleum system.

1. Organic Matter Source Input:
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High Abundance of n-C25 to n-C36: Indicates a significant contribution from terrestrial higher

plants to the source rock kerogen. This is because the epicuticular waxes of these plants are

rich in long-chain n-alkanes.

Low Abundance or Absence: Suggests a predominantly marine (e.g., algal or bacterial) or

lacustrine organic matter source, as these organisms typically produce shorter-chain n-

alkanes.

2. Depositional Environment:

Terrestrial and Deltaic Environments: Source rocks deposited in these settings, such as coal

swamps and deltas, are more likely to receive substantial input from land plants and thus be

rich in hexatriacontane and its homologs.

Marine Environments: Source rocks from open marine environments generally have low

concentrations of long-chain n-alkanes.

3. Thermal Maturity:

Immature to Early Mature Stage: Long-chain n-alkanes, including hexatriacontane, are

preserved.

Peak to Late Mature Stage: As thermal maturity increases, the long carbon chains of

molecules like hexatriacontane are "cracked" into smaller, lower molecular weight n-

alkanes. This results in a shift of the n-alkane distribution towards the lighter end. Therefore,

a low abundance of hexatriacontane in an otherwise terrestrial-sourced oil could indicate

high thermal maturity.

Logical Relationship Diagram
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Source Rock Characteristics Biomarker Signature

Geochemical Interpretation

Terrestrial Higher Plants High Hexatriacontane (n-C36)produces

Marine Algae / Bacteria Low Hexatriacontane (n-C36)produces

Depositional Environment

influences

influences

Terrestrial Organic Input
indicates

Low Thermal Maturitysuggests

Marine/Lacustrine Organic Inputindicates

High Thermal Maturity

can indicate
(if terrestrial source is evident)
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Sample Preparation

GC-MS Analysis

Data Processing & Interpretation

Sample (Crude Oil / Source Rock)

Extraction (Soxhlet)

Asphaltene Precipitation

Fractionation (Column Chromatography)

Saturated Hydrocarbon Fraction

isolate

GC-MS Injection

Separation & Detection

Data Acquisition (SIM Mode)

Peak Identification (Retention Time)

Quantification (Calibration Curve)

Geochemical Interpretation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. energy.novascotia.ca [energy.novascotia.ca]

To cite this document: BenchChem. [Hexatriacontane (n-C36): A Key Biomarker in Petroleum
Exploration]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b166362#hexatriacontane-as-a-biomarker-for-
petroleum-exploration]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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